Cas no 1192580-49-6 (3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole)

• Product Name: 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
• CAS No: 1192580-49-6
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• CID: 5435211
• Update Time: 2025-09-28

3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

• Inchi： 1S/C18H14N4O/c1-12-6-5-9-14(10-12)17-19-18(23-22-17)16-11-15(20-21-16)13-7-3-2-4-8-13/h2-11H,1H3,(H,20,21)
• InChI Key： GNKHRLIFYJGAAF-UHFFFAOYSA-N
• SMILES： O1C(C2NN=C(C3=CC=CC=C3)C=2)=NC(C2=CC=CC(C)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(3-Methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole (CAS No. 1192580-49-6)

The compound 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole (CAS No. 1192580-49-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a 3-methylphenyl group and a 3-phenyl-1H-pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and material engineering. The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and ability to mimic peptide bonds, making it valuable in the design of small-molecule inhibitors. This has led to increased searches for terms like "oxadiazole derivatives in drug discovery" and "pyrazole-oxadiazole hybrid molecules," reflecting the growing interest in such structures.

The 3-phenyl-1H-pyrazole segment of the molecule is another critical feature, as pyrazole derivatives are widely studied for their anti-inflammatory, antimicrobial, and anticancer properties. This has sparked discussions around "pyrazole-based therapeutics" and "multi-target drug design," topics frequently explored in academic and industrial research. The combination of these two heterocycles in 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole suggests synergistic effects that could enhance its pharmacological profile.

From a synthetic chemistry perspective, the preparation of this compound involves cyclization reactions and cross-coupling methodologies, which are areas of high interest in organic chemistry. Searches for "efficient synthesis of oxadiazoles" and "green chemistry approaches to heterocycles" highlight the need for sustainable and scalable methods to produce such molecules. The CAS No. 1192580-49-6 is often referenced in patents and publications, underscoring its relevance in intellectual property and innovation.

Beyond pharmaceuticals, 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole has potential applications in material science, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system and rigid structure make it suitable for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and energy-efficient displays. Keywords like "organic electronic materials" and "heterocyclic compounds in OLEDs" are frequently associated with such research.

In conclusion, 3-(3-methylphenyl)-5-(3-phenyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole (CAS No. 1192580-49-6) represents a multifaceted compound with broad applicability in drug development and advanced materials. Its structural complexity and functional diversity align with current trends in precision medicine and sustainable technology, making it a subject of ongoing investigation. As research progresses, this molecule is likely to play a pivotal role in addressing challenges in healthcare and industrial innovation.